Perylenequinones
Perylenequinones are a class of polycyclic aromatic organic compounds characterized by their distinctive planar, conjugated structure consisting of two perylene rings connected via quinone functionalities. These molecules exhibit unique optical and electronic properties due to their extended π-electron systems, making them valuable in various applications.
In the field of materials science, perylenequinones are utilized for creating highly efficient organic solar cells, light-emitting diodes (OLEDs), and photochemical sensors. Their strong absorption in the visible region and excellent photostability make them ideal candidates for optoelectronic devices where long-term stability is crucial.
In chemical synthesis, these compounds serve as versatile precursors in various reactions, including cyclization, reduction, and substitution processes. Due to their unique structural features, perylenequinones can be modified through derivatization strategies to tailor specific functionalities for targeted applications.
Overall, the versatile properties of perylenequinones render them indispensable in advanced materials research and development across multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Hypocrellin a | 77029-83-5 | C30H26O10 |
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Elsinochrome C | 24512-87-6 | C30H28O10 |
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Hypocrellin b | 123940-54-5 | C30H24O9 |
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Hypocrellin C | 149457-83-0 | C30H24O9 |
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Cercosporin | 35082-49-6 | C29H26O10 |
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Calphostin C | 121263-19-2 | C44H38O14 |
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3,10-Perylenedione,1,2,11,12,12a,12b-hexahydro-1,4,9,12a-tetrahydroxy-, (1S,12aR,12bS)- | 56258-32-3 | C20H16O6 |
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2',2''-Diacetylcercosporin | 62574-06-5 | C33H30O12 |
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Benzo[ghi]perylene-4,11-dione,1,2-diacetyl-1,2-dihydro-5,10-dihydroxy-3,7,8,12-tetramethoxy-, (1R,2R)-rel- | 24568-67-0 | C30H24O10 |
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Altertoxin II | 56257-59-1 | C20H14O6 |
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